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Compound of Interest

Compound Name: 3-Ethyl-6-methylnonane

Cat. No.: B14548673 Get Quote

In the realm of hydrocarbon chemistry, the structural arrangement of atoms within a molecule,

or isomerism, plays a pivotal role in dictating its physical and chemical properties. This guide

provides a comparative analysis of 3-Ethyl-6-methylnonane and its linear isomer, n-

undecane. While both share the same molecular formula (C₁₂H₂₆), their distinct architectures

lead to significant differences in their physicochemical characteristics. This comparison is

particularly relevant for researchers and professionals in drug development and chemical

synthesis, where such properties can influence reaction kinetics, bioavailability, and

formulation.

Physicochemical Properties: A Tale of Two Isomers
The primary distinction between 3-Ethyl-6-methylnonane and undecane lies in their topology.

Undecane is a straight-chain alkane, whereas 3-Ethyl-6-methylnonane is a branched-chain

alkane. This structural variance directly impacts their intermolecular forces, specifically van der

Waals forces, which are weaker in the more compact, branched structure of 3-Ethyl-6-
methylnonane. Consequently, it is expected to have a lower boiling point and melting point

compared to the linear undecane.

While extensive experimental data for 3-Ethyl-6-methylnonane is not readily available in

public databases, we can infer its properties based on established principles of hydrocarbon

chemistry. Branched alkanes are generally more thermodynamically stable than their linear

counterparts.[1][2][3]
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Below is a table summarizing the available quantitative data for undecane and the expected

trends for 3-Ethyl-6-methylnonane.

Property
3-Ethyl-6-methylnonane
(C₁₂H₂₆)

n-Undecane (C₁₁H₂₄)

Molecular Weight ( g/mol ) 170.33 (Computed)[4] 156.31

Boiling Point (°C)
Data not available (Expected

to be lower than undecane)
196[5]

Melting Point (°C)
Data not available (Expected

to be lower than undecane)
-26[5]

Density (g/mL at 25°C) Data not available 0.74[5]

Viscosity (mPa·s at 25°C) Data not available 1.098

Experimental Protocols
Specific experimental protocols for the biological or chemical activities of 3-Ethyl-6-
methylnonane are not documented in the available literature. However, the analysis of its

physicochemical properties would typically involve standard laboratory procedures:

Boiling Point Determination: The boiling point can be determined using a distillation

apparatus, observing the temperature at which the liquid and vapor phases are in equilibrium

at a given pressure.

Melting Point Determination: For solid compounds, the melting point is measured using a

melting point apparatus, where the temperature range over which the substance transitions

from a solid to a liquid is recorded.

Density Measurement: A pycnometer or a digital density meter can be used to accurately

measure the density of the liquid alkane at a controlled temperature.

Viscosity Measurement: The viscosity can be determined using a viscometer, such as a

capillary viscometer or a rotational viscometer, which measures the fluid's resistance to flow.
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Visualizing the Structural Impact
The following diagrams illustrate the structural differences between the two isomers and the

logical relationship between molecular structure and physical properties.

Isomers of C₁₂H₂₆ Structural Characteristics Impact on Physical Properties

3-Ethyl-6-methylnonane Branched Chainis a
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Caption: Structural Isomerism and its Effect on Boiling Point.

Logical Workflow for Property Determination
The following diagram outlines a typical workflow for the determination and comparison of the

physicochemical properties of chemical isomers.
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Caption: Experimental Workflow for Isomer Property Comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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